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Compound of Interest

Compound Name: 4-Phenylcyclohexanol

Cat. No.: B047007 Get Quote

Essential Safety and Handling Guide for 4-
Phenylcyclohexanol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for handling 4-Phenylcyclohexanol, including personal protective equipment

(PPE) requirements, operational procedures, and disposal plans.

Hazard Identification and Classification
4-Phenylcyclohexanol is classified as a hazardous substance. It is crucial to understand its

primary hazards to ensure appropriate safety measures are in place.

Hazard Classification GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2][3]

Serious Eye Irritation H319: Causes serious eye irritation[1][2][3]

Respiratory Irritation H335: May cause respiratory irritation[1][2][3]

Acute Oral Toxicity H302: Harmful if swallowed[2]

Acute Inhalation Toxicity H332: Harmful if inhaled[2]
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Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-
Phenylcyclohexanol to minimize exposure and ensure personal safety.

Protection Type Recommended PPE Standard

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat, and closed-toe shoes.

Fire/flame resistant and

impervious clothing should be

worn.[1][4][5]

Consult glove manufacturer's

compatibility charts for specific

breakthrough times.[4]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][6] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator is required.[1]

NIOSH-approved respirator.[7]

Operational and Handling Plan
A systematic approach to handling 4-Phenylcyclohexanol is essential to maintain a safe

laboratory environment.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1]

Have an emergency eyewash station and safety shower readily accessible.

Keep the container tightly closed when not in use.[1][6]
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2. Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3][6]

Avoid contact with skin and eyes.[8][9]

Wash hands thoroughly after handling.[1][3][6]

Do not eat, drink, or smoke when using this product.[6]

3. Storage:

Store in a well-ventilated place.[1][3][6]

Keep the container tightly closed.[1][3][6]

Store locked up.[1][3][6]

Store in a dry, cool place away from incompatible materials such as strong oxidizing agents.

[8][9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1][6]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[1][3][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8][10]

Disposal Plan
Proper disposal of 4-Phenylcyclohexanol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][6]

Do not dispose of down the drain or into the environment.[11]

Contaminated packaging should be treated as the chemical itself.

You may be able to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber system.[12]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-
Phenylcyclohexanol from preparation to disposal.

Safe Handling Workflow for 4-Phenylcyclohexanol
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Storage

Disposal

Don Appropriate PPE

Ensure Engineering Controls
(Ventilation, Fume Hood)

Handle Chemical
(Avoid Contact & Inhalation)

Store in a Cool, Dry,
Well-Ventilated, Locked Area

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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